![molecular formula C14H8BrN5S B295075 6-(2-Bromophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B295075.png)
6-(2-Bromophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Overview
Description
6-(2-Bromophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of triazolo-thiadiazole derivatives and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 6-(2-Bromophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes and proteins that are involved in the progression of various diseases.
Biochemical and Physiological Effects:
The compound this compound has been shown to have significant biochemical and physiological effects in various scientific studies. It has been found to possess potent anti-inflammatory, antimicrobial, and anticancer properties. Additionally, it has been shown to modulate the immune system and improve cognitive function.
Advantages and Limitations for Lab Experiments
The compound 6-(2-Bromophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages and limitations for lab experiments. One of the major advantages is its high potency and selectivity towards certain enzymes and proteins. However, its limited solubility in water and low bioavailability may pose challenges in its application in vivo.
Future Directions
There are several future directions for the research on 6-(2-Bromophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the major areas of focus is the development of novel drug formulations that can improve its solubility and bioavailability. Additionally, further studies are needed to elucidate its mechanism of action and potential applications in the treatment of various diseases. Moreover, the compound's potential toxicity and safety profile need to be thoroughly investigated before its clinical application.
Synthesis Methods
The synthesis of 6-(2-Bromophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-amino-5-bromo-benzophenone and 4-cyanopyridine with thiosemicarbazide in the presence of a catalyst. The reaction is carried out in a suitable solvent under controlled conditions to obtain the desired product.
Scientific Research Applications
The compound 6-(2-Bromophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in drug development. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and microbial infections.
Properties
Molecular Formula |
C14H8BrN5S |
|---|---|
Molecular Weight |
358.22 g/mol |
IUPAC Name |
6-(2-bromophenyl)-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C14H8BrN5S/c15-11-4-2-1-3-10(11)13-19-20-12(17-18-14(20)21-13)9-5-7-16-8-6-9/h1-8H |
InChI Key |
IFPYIAGPXCRWTL-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C4=CC=NC=C4)Br |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C4=CC=NC=C4)Br |
Origin of Product |
United States |
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